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Compound of Interest

Compound Name: 4-Ethyl-3-hexanol

Cat. No.: B011189

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate, essential
safety and logistical information for the handling of 4-Ethyl-3-hexanol, including detailed

operational procedures and disposal plans to foster a safe and compliant laboratory
environment.

Physicochemical and Hazard Data

A summary of the key quantitative data for 4-Ethyl-3-hexanol is presented below.
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Property

Value

Molecular Formula

C8H180

Molar Mass 130.23 g/mol [1][2]

Appearance Colorless to slightly yellow liquid[1]
Odor Aromatic[1]

Boiling Point 159-163°CJ[1]

Melting Point -82°C to -61.15°C (estimate)[1]
Density Approximately 0.835 - 0.8414 g/mL][1]
Flash Point 64.2°C[1]

Vapor Pressure

0.449 mmHg at 25°C[1]

Solubility

Moderately soluble in water; soluble in many

organic solvents[1][3]

Hazard Summary: 4-Ethyl-3-hexanol is irritating to the eyes, respiratory system, and skin.[1] It

is classified as causing serious eye irritation.[2][4]

Operational Plan: Handling and Personal Protective

Equipment (PPE)

A systematic approach to handling 4-Ethyl-3-hexanol is crucial to minimize exposure and

ensure safety. The following procedural steps outline the necessary precautions and personal

protective equipment.

Engineering Controls and Ventilation

o Ventilation: Always handle 4-Ethyl-3-hexanol in a well-ventilated area.[1][5] A chemical fume

hood is recommended to minimize the inhalation of vapors.

o Eye Wash and Safety Shower: Ensure that an emergency eye wash station and safety

shower are readily accessible in the immediate work area.

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.chembk.com/en/chem/4-Ethyl-3-hexanol
https://www.guidechem.com/encyclopedia/4-ethyl-3-hexanol-dic20004.html
https://www.chembk.com/en/chem/4-Ethyl-3-hexanol
https://www.chembk.com/en/chem/4-Ethyl-3-hexanol
https://www.chembk.com/en/chem/4-Ethyl-3-hexanol
https://www.chembk.com/en/chem/4-Ethyl-3-hexanol
https://www.chembk.com/en/chem/4-Ethyl-3-hexanol
https://www.chembk.com/en/chem/4-Ethyl-3-hexanol
https://www.chembk.com/en/chem/4-Ethyl-3-hexanol
https://www.chembk.com/en/chem/4-Ethyl-3-hexanol
https://cymitquimica.com/cas/19780-44-0/
https://www.benchchem.com/product/b011189?utm_src=pdf-body
https://www.chembk.com/en/chem/4-Ethyl-3-hexanol
https://www.guidechem.com/encyclopedia/4-ethyl-3-hexanol-dic20004.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexanol_-4-ethyl
https://www.benchchem.com/product/b011189?utm_src=pdf-body
https://www.benchchem.com/product/b011189?utm_src=pdf-body
https://www.chembk.com/en/chem/4-Ethyl-3-hexanol
https://www.chemicalbook.com/msds/3-ethyl-3-hexanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Required Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Ethyl-3-hexanol.:

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against
splashes.[6]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[6] Inspect
gloves for any signs of degradation or puncture before use.

» Skin and Body Protection: A laboratory coat or other suitable protective clothing is required to
prevent skin contact.[1][6]

» Respiratory Protection: If working outside of a fume hood or in an area with inadequate
ventilation where vapor concentrations may be high, a NIOSH-approved respirator with an
organic vapor cartridge is necessary.

Safe Handling Procedures

e Avoid Contact: Avoid direct contact with skin and eyes.[1]
e Avoid Inhalation: Do not breathe vapors or mists.

o Grounding: Take precautionary measures against static discharge, especially when
transferring large quantities.

» Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[2]

Storage

» Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
¢ Incompatibilities: Keep away from oxidizing agents.[1]

Disposal Plan

Proper disposal of 4-Ethyl-3-hexanol and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.
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Waste Collection

o Collect all waste 4-Ethyl-3-hexanol and contaminated materials (e.g., gloves, absorbent
pads) in a designated, properly labeled, and sealed hazardous waste container.

Labeling

o Clearly label the waste container with "Hazardous Waste," the chemical name "4-Ethyl-3-
hexanol," and all relevant hazard symbols (e.qg., irritant).

Disposal Method

e Dispose of the waste through an approved and licensed hazardous waste disposal company.
Do not pour down the drain or dispose of with regular trash.[6]

o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning if possible. Otherwise, it should be punctured to prevent reuse and disposed
of in a sanitary landfill or through controlled incineration.[5]

Emergency Procedures: Chemical Spill Workflow

In the event of a spill, a clear and immediate response is essential. The following diagram
outlines the procedural workflow for managing a 4-Ethyl-3-hexanol spill.
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Caption: Workflow for managing a 4-Ethyl-3-hexanol chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Ethyl-3-hexanol [chembk.com]

e 2. Page loading... [guidechem.com]

e 3. CAS 19780-44-0: 4-Ethyl-3-hexanol | CymitQuimica [cymitquimica.com]

e 4. 3-Hexanol, 4-ethyl- | CBH180 | CID 140585 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 5. chemicalbook.com [chemicalbook.com]

e 6. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
4-Ethyl-3-hexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011189#personal-protective-equipment-for-handling-
4-ethyl-3-hexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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